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Compound of Interest

Compound Name: 4-Oxobedfordiaic acid

Cat. No.: B114424

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Oxobedfordiaic acid, a sesquiterpenoid natural product, has garnered attention within the
scientific community for its potential therapeutic applications, notably its anti-ulcerogenic
properties. This technical guide provides a comprehensive overview of the commercial
suppliers of 4-Oxobedfordiaic acid, alongside a summary of its chemical properties, and
available experimental data. The information is intended to assist researchers and drug
development professionals in sourcing this compound and understanding its biological context.

Commercial Suppliers

Sourcing high-quality chemical compounds is a critical first step in research and development.
Several commercial suppliers offer 4-Oxobedfordiaic acid, primarily for research purposes.
The following table summarizes the available information on these suppliers. Pricing and
availability are subject to change and direct inquiry with the suppliers is recommended for the
most current information.
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Available
. Catalog . . . CAS
Supplier Purity Quantitie Price Notes
Number Number
S
For
research
use only.
MedChem ) ) ) ) 68799-38- Isolated
HY-N2643 High Purity  Inquire Inquire
Express 2 from
Xanthium
cavanillesii.
[1]
68799-38-
ChemFarm  --- 5mg $553.00
5mg,
10mg,
20mg, . .
>98% High purity
o _ 50mg, $748 (for 68799-38-
BioCrick BCN4247 (Confirmed natural
100mg, 5mg) 2
by NMR) product.[2]
200mg,
500mg,
1000mg
CymitQuim  IN- ) 68799-38- For lab use
) 5mg Inquire
ica DAOOFEQOJ 2 only.[3]
VEGPHAR  68799-38- _ 68799-38-
Onrequest Inquire
M 2 2
Isolated
5mg,
from the
ChemFace 10mg, ] 68799-38-
CFN98390 >98% Inquire herbs of
S 20mg, 2 ]
Xanthium
50mg .
sibiricum.
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Property Value Reference
Molecular Formula C15H2203 [4]
Molecular Weight 250.33 g/mol [3]

CAS Number 68799-38-2 [1103114]
Class Sesquiterpenoid [2]

Xanthium cavanillesii,

Source . o [1]
Xanthium sibiricum

Experimental Methodologies

Detailed experimental protocols for the synthesis, isolation, and analysis of 4-Oxobedfordiaic
acid are not extensively available in the public domain. However, based on general laboratory
practices for natural product chemistry, a plausible workflow can be outlined.

General Isolation and Purification Workflow

The isolation of 4-Oxobedfordiaic acid from its natural source, such as Xanthium species,
typically involves solvent extraction followed by chromatographic purification.
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A general workflow for the isolation and analysis of 4-Oxobedfordiaic acid.
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1. Extraction:

» Plant Material Preparation: The aerial parts of the Xanthium plant are collected, dried, and
ground into a fine powder.

o Soxhlet Extraction: The powdered plant material is subjected to continuous extraction in a
Soxhlet apparatus using a solvent of moderate polarity, such as ethanol. This method is
effective for extracting a wide range of secondary metabolites.

2. Purification:

e Column Chromatography: The crude ethanol extract is concentrated and then subjected to
column chromatography over a stationary phase like silica gel. A gradient elution system with
solvents of increasing polarity (e.g., hexane-ethyl acetate mixtures) is used to separate the
components.

o Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer
chromatography (TLC) to identify those containing the compound of interest.

e High-Performance Liquid Chromatography (HPLC): Fractions enriched with 4-
Oxobedfordiaic acid are further purified using preparative HPLC to yield the pure
compound.

3. Structural Elucidation and Quality Control:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the isolated compound
is confirmed using *H and 3C NMR spectroscopy.[2]

e Mass Spectrometry (MS): The molecular weight and fragmentation pattern are determined
by mass spectrometry to further confirm the identity and purity of the compound.[2]

Biological Activity and Potential Signhaling Pathway

4-Oxobedfordiaic acid has been reported to exhibit anti-ulcerogenic activity.[1] While the
precise molecular mechanism has not been fully elucidated for this specific compound, the anti-
ulcer effects of other sesquiterpenoids provide insights into a plausible signaling pathway. The
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gastroprotective effects of such compounds are often attributed to the modulation of gastric
acid secretion, enhancement of mucosal defense mechanisms, and anti-inflammatory actions.

A key mechanism in gastric mucosal protection involves the synthesis of prostaglandins
(PGE-2). Prostaglandins play a crucial role in maintaining the integrity of the gastric mucosa by
stimulating mucus and bicarbonate secretion and increasing mucosal blood flow. Nonsteroidal
anti-inflammatory drugs (NSAIDs) are known to induce ulcers by inhibiting cyclooxygenase
(COX) enzymes, thereby reducing prostaglandin synthesis. It is hypothesized that 4-
Oxobedfordiaic acid may exert its anti-ulcerogenic effect by promoting the prostaglandin
synthesis pathway.
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A proposed signaling pathway for the anti-ulcerogenic effect of 4-Oxobedfordiaic acid.
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This proposed pathway suggests that 4-Oxobedfordiaic acid may counteract the inhibitory
effects of ulcerogenic agents like NSAIDs on the COX enzymes or otherwise promote the
synthesis of gastroprotective prostaglandins. This leads to an increase in mucus and
bicarbonate secretion, improved mucosal blood flow, and a reduction in gastric acid secretion,
all of which contribute to the protection of the gastric mucosa. Further research is required to
validate this specific mechanism for 4-Oxobedfordiaic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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